(1R)-1-(2-Fluoro-4-methylphenyl)prop-2-enylamine
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Description
(1R)-1-(2-Fluoro-4-methylphenyl)prop-2-enylamine is a chiral amine characterized by a 2-fluoro-4-methylphenyl group attached to a propenylamine backbone. Its stereochemistry (R-configuration at the chiral center) and fluorine substitution confer distinct electronic and steric properties, making it a compound of interest in medicinal chemistry and materials science. The fluorine atom enhances electronegativity and metabolic stability, while the methyl group at the para position influences lipophilicity and steric bulk. The propenylamine chain provides a reactive site for further functionalization, such as in Mannich reactions or as a ligand in coordination chemistry .
Properties
Molecular Formula |
C10H12FN |
|---|---|
Molecular Weight |
165.21 g/mol |
IUPAC Name |
(1R)-1-(2-fluoro-4-methylphenyl)prop-2-en-1-amine |
InChI |
InChI=1S/C10H12FN/c1-3-10(12)8-5-4-7(2)6-9(8)11/h3-6,10H,1,12H2,2H3/t10-/m1/s1 |
InChI Key |
SOLNTMCIYSXTOI-SNVBAGLBSA-N |
Isomeric SMILES |
CC1=CC(=C(C=C1)[C@@H](C=C)N)F |
Canonical SMILES |
CC1=CC(=C(C=C1)C(C=C)N)F |
Origin of Product |
United States |
Comparison with Similar Compounds
(1R)-1-(2,3-Difluoro-4-methylphenyl)-2-methylpropylamine
This analogue (CAS: N/A; Formula: C₁₁H₁₅F₂N) differs in fluorine substitution (2,3-difluoro vs. 2-fluoro) and the amine backbone (2-methylpropylamine vs. prop-2-enylamine). The 2-methylpropylamine chain introduces greater steric hindrance compared to the propenylamine group, which may reduce conformational flexibility and impact molecular recognition .
(4aR)-1-[(2,3-Difluorophenyl)methyl]-4-hydroxy-4a-methyl-2-oxo-N-[4-(trifluoromethyl)-2-[6-(trifluoromethyl)pyrimidin-4-yl]phenyl]-6,7-dihydro-5H-pyrrolo[1,2-b]pyridazine-3-carboxamide
This pharmaceutical compound (from EP 4,374,877) shares fluorinated aromatic motifs but incorporates a complex heterocyclic framework. The trifluoromethyl groups enhance hydrophobicity and metabolic resistance, while the pyrimidine ring introduces π-π stacking capabilities absent in the simpler propenylamine structure. Such differences highlight the trade-off between simplicity (for synthetic accessibility) and complexity (for target specificity) .
Physicochemical and Spectroscopic Properties
Melting Points and Solubility
- (1R)-1-(2-Fluoro-4-methylphenyl)prop-2-enylamine: No direct data available, but analogues like (R,R)-Mannich bases (e.g., from ) exhibit melting points ~175–176°C, suggesting similar thermal stability for crystalline derivatives .
- (1R)-1-(2,3-Difluoro-4-methylphenyl)-2-methylpropylamine: Higher fluorine content likely reduces solubility in polar solvents compared to the mono-fluoro analogue.
Spectroscopic Signatures
- ¹H NMR : For the target compound, coupling constants (e.g., J = 8–10 Hz for aromatic protons) and chemical shifts (δ ~6.5–7.5 ppm for fluorinated phenyl groups) align with trends observed in fluorinated Mannich bases .
- FTIR : C=O stretches (~1700 cm⁻¹) and N-H bends (~3300 cm⁻¹) are absent in the propenylamine but prominent in Mannich derivatives, reflecting structural divergence .
Hydrogen Bonding and Crystal Packing
The propenylamine’s primary amine group participates in hydrogen bonding (N–H···O/N interactions), as seen in Etter’s graph-set analysis (). In contrast, trifluoromethylated analogues () rely on hydrophobic interactions and halogen bonding (C–F···π), reducing reliance on H-bond networks .
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